2-hydroxy-5-[2-(3-hydroxy-6-methyl-2-pyridinyl)ethyl]benzenesulfonic acid

• IUPAC Name: 2-hydroxy-5-[2-(3-hydroxy-6-methylpyridin-2-yl)ethyl]benzenesulfonic acid
• InChI: InChI=1S/C14H15NO5S/c1-9-2-6-12(16)11(15-9)5-3-10-4-7-13(17)14(8-10)21(18,19)20/h2,4,6-8,16-17H,3,5H2,1H3,(H,18,19,20)
• InChI Key: KUNGXQJOTZWDCW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(C=C1)O)CCC2=CC(=C(C=C2)O)S(=O)(=O)O
• Molecular Formula: C14H15NO5S
• Molecular Weight: 309.34 g/mol

Description

2-hydroxy-5-[2-(3-hydroxy-6-methyl-2-pyridinyl)ethyl]benzenesulfonic acid, also known as PPS, is a chemical compound that has been used in various scientific research studies. It is a sulfonic acid derivative of pyridine and is commonly used as a stabilizer for enzymes and proteins. PPS has been found to have several biochemical and physiological effects, making it an important compound in the field of scientific research.

Mechanism of Action

The mechanism of action of 2-hydroxy-5-[2-(3-hydroxy-6-methyl-2-pyridinyl)ethyl]benzenesulfonic acid is not fully understood, but it is believed to interact with the surface of proteins and enzymes, stabilizing them and preventing denaturation. 2-hydroxy-5-[2-(3-hydroxy-6-methyl-2-pyridinyl)ethyl]benzenesulfonic acid has also been found to have antioxidant properties, which may contribute to its stabilizing effects.
Biochemical and Physiological Effects:
2-hydroxy-5-[2-(3-hydroxy-6-methyl-2-pyridinyl)ethyl]benzenesulfonic acid has been found to have several biochemical and physiological effects. It has been shown to enhance the activity of enzymes such as alkaline phosphatase and glucose oxidase. 2-hydroxy-5-[2-(3-hydroxy-6-methyl-2-pyridinyl)ethyl]benzenesulfonic acid has also been found to have anti-inflammatory properties and has been used in the treatment of arthritis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-hydroxy-5-[2-(3-hydroxy-6-methyl-2-pyridinyl)ethyl]benzenesulfonic acid in lab experiments is its ability to stabilize enzymes and proteins, which can improve the accuracy and reproducibility of experiments. However, 2-hydroxy-5-[2-(3-hydroxy-6-methyl-2-pyridinyl)ethyl]benzenesulfonic acid has some limitations, such as its potential interference with certain assays and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for the study of 2-hydroxy-5-[2-(3-hydroxy-6-methyl-2-pyridinyl)ethyl]benzenesulfonic acid. One area of research is the development of new applications for 2-hydroxy-5-[2-(3-hydroxy-6-methyl-2-pyridinyl)ethyl]benzenesulfonic acid in the field of biosensors and diagnostic kits. Another area of research is the investigation of the mechanism of action of 2-hydroxy-5-[2-(3-hydroxy-6-methyl-2-pyridinyl)ethyl]benzenesulfonic acid and the development of new methods for stabilizing enzymes and proteins. Additionally, the potential therapeutic applications of 2-hydroxy-5-[2-(3-hydroxy-6-methyl-2-pyridinyl)ethyl]benzenesulfonic acid in the treatment of various diseases should be explored further.

Synthesis Methods

The synthesis of 2-hydroxy-5-[2-(3-hydroxy-6-methyl-2-pyridinyl)ethyl]benzenesulfonic acid involves the reaction of 2-hydroxy-5-nitrobenzenesulfonic acid with 3-hydroxy-6-methylpyridine-2-carboxylic acid ethyl ester in the presence of a reducing agent such as zinc dust. The resulting product is then treated with sodium hydroxide to obtain 2-hydroxy-5-[2-(3-hydroxy-6-methyl-2-pyridinyl)ethyl]benzenesulfonic acid.

Scientific Research Applications

2-hydroxy-5-[2-(3-hydroxy-6-methyl-2-pyridinyl)ethyl]benzenesulfonic acid has been extensively studied for its application in various scientific research areas. It has been found to be an effective stabilizer for enzymes and proteins, making it useful in the development of diagnostic kits and biosensors. 2-hydroxy-5-[2-(3-hydroxy-6-methyl-2-pyridinyl)ethyl]benzenesulfonic acid has also been used in the synthesis of metal nanoparticles and as a catalyst in organic reactions.